Cas no 383147-39-5 (4-Chloro-N-4-(1H-pyrrol-1-yl)phenylbenzenesulfonamide)

• Product Name: 4-Chloro-N-4-(1H-pyrrol-1-yl)phenylbenzenesulfonamide
• CAS No: 383147-39-5
• CID: 4650409
• Update Time: 2025-06-10

4-Chloro-N-4-(1H-pyrrol-1-yl)phenylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-N-4-(1H-pyrrol-1-yl)phenylbenzenesulfonamide

Additional information on 4-Chloro-N-4-(1H-pyrrol-1-yl)phenylbenzenesulfonamide

Comprehensive Overview of 4-Chloro-N-4-(1H-pyrrol-1-yl)phenylbenzenesulfonamide (CAS No. 383147-39-5)

4-Chloro-N-4-(1H-pyrrol-1-yl)phenylbenzenesulfonamide (CAS No. 383147-39-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This sulfonamide derivative features a chlorobenzene moiety linked to a pyrrole-substituted phenyl group, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery and crop protection, aligning with current trends in sustainable agriculture and precision medicine.

The compound's molecular structure, characterized by the presence of both sulfonamide and heterocyclic components, allows it to interact with various biological targets. Recent studies highlight its relevance in addressing antibiotic resistance, a pressing global health concern. Its mechanism of action, possibly involving enzyme inhibition, positions it as a candidate for developing novel antimicrobial agents. This aligns with frequent search queries like "new sulfonamide antibiotics" or "pyrrole derivatives in medicine," reflecting public interest in innovative therapeutics.

From a synthetic chemistry perspective, 383147-39-5 serves as a building block for high-value intermediates. Its stability under moderate conditions and compatibility with cross-coupling reactions make it valuable for catalysis research. Industrial applications include its use in material science, particularly in designing organic semiconductors for flexible electronics—a topic trending in nanotechnology forums. Environmental considerations are also addressed, as its degradation pathways are being studied to ensure green chemistry compliance.

Analytical characterization of 4-Chloro-N-4-(1H-pyrrol-1-yl)phenylbenzenesulfonamide typically involves HPLC, NMR spectroscopy, and mass spectrometry. These techniques confirm its purity (>98% in commercial grades) and validate its utility in high-throughput screening platforms. The compound's structure-activity relationship (SAR) is frequently discussed in academic papers, responding to search trends like "sulfonamide SAR studies" among chemistry students and professionals.

Market-wise, the demand for CAS 383147-39-5 correlates with growth in contract research organizations (CROs) and custom synthesis services. Suppliers emphasize its role in developing targeted therapies, capitalizing on the oncology research boom. Regulatory status varies by region, but current data suggests no significant restrictions, making it accessible for academic labs and industrial R&D teams exploring small molecule libraries.

Future research directions may explore its bioconjugation potential for drug delivery systems or its utility in photodynamic therapy—addressing popular queries about "next-gen cancer treatments." The compound's electronic properties also spark interest in optoelectronic applications, bridging chemistry and engineering disciplines. As synthetic methodologies advance, 383147-39-5 will likely remain a key player in molecular innovation pipelines worldwide.